Cas no 725213-15-0 (1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine)

• Product Name: 1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine
• CAS No: 725213-15-0
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• CID: 5720337
• Update Time: 2025-10-31

1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinamine, 1-[(3,5-dichlorophenyl)methyl]-
• 1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine

• Inchi： 1S/C12H16Cl2N2/c13-10-4-9(5-11(14)6-10)7-16-3-1-2-12(15)8-16/h4-6,12H,1-3,7-8,15H2
• InChI Key： BYDYBGYPCVRCEZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(Cl)=CC(Cl)=C2)CCCC(N)C1

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 339.4±42.0 °C(Predicted)
• pka: 10.16±0.20(Predicted)

Additional information on 1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine

Comprehensive Overview of 1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine (CAS No. 725213-15-0)

1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine, identified by its CAS No. 725213-15-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatile applications in medicinal chemistry and material science. The presence of a 3,5-dichlorophenyl moiety and a piperidin-3-amine backbone contributes to its unique physicochemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for piperidine-based compounds has surged due to their potential in drug discovery and development. 1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine is no exception, as its structural features align with the growing focus on targeted therapeutics and small-molecule inhibitors. Researchers are particularly intrigued by its potential role in modulating enzyme activity or receptor binding, which could pave the way for innovative treatments in neurology and oncology. The compound's chlorinated aromatic ring also suggests possible applications in agrochemical formulations, where such motifs are often employed for their stability and bioactivity.

The synthesis of CAS No. 725213-15-0 typically involves multi-step organic reactions, including alkylation and reductive amination processes. These methods are well-documented in peer-reviewed literature, highlighting the compound's accessibility for laboratory-scale production. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to characterize its purity and structural integrity. Such rigorous quality control ensures that the compound meets the standards required for preclinical and industrial applications.

From an environmental and safety perspective, 1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine is handled with standard laboratory precautions. While it is not classified as a hazardous substance under most regulatory frameworks, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. This aligns with the broader industry trend toward sustainable chemistry and green synthesis, which prioritize both efficacy and environmental responsibility.

The compound's relevance extends to the field of computational chemistry, where in silico models are increasingly used to predict its interactions with biological targets. Tools like molecular docking and QSAR analysis have been employed to explore its potential as a lead compound in drug design. These approaches are particularly valuable in the era of AI-driven drug discovery, where speed and accuracy are paramount. As such, CAS No. 725213-15-0 represents a compelling case study in the intersection of traditional synthetic chemistry and modern computational techniques.

In summary, 1-[(3,5-dichlorophenyl)methyl]piperidin-3-amine is a multifaceted compound with promising applications across multiple scientific disciplines. Its structural complexity, combined with its potential for functionalization, positions it as a valuable asset for researchers aiming to address unmet needs in healthcare and agriculture. As the scientific community continues to explore its properties, this compound is likely to remain a focal point of innovation and discovery.